Ethyl 2-(4-bromophenyl)thiazolidine-4-carboxylate chemical structure
Ethyl 2-(4-bromophenyl)thiazolidine-4-carboxylate chemical structure
Topic: Ethyl 2-(4-bromophenyl)thiazolidine-4-carboxylate Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals
Structural Analysis, Synthetic Protocols, and Therapeutic Applications[1]
Executive Summary
Ethyl 2-(4-bromophenyl)thiazolidine-4-carboxylate is a heterocyclic scaffold of significant interest in medicinal chemistry, serving as a stable precursor to L-cysteine and a versatile pharmacophore in peptidomimetics. Belonging to the class of 2-substituted thiazolidine-4-carboxylic acids, this compound exhibits dynamic stereochemistry and lipophilic properties that enhance cellular permeability compared to its free acid counterparts.
This guide provides a comprehensive technical analysis of the molecule, detailing its synthesis via Asinger-type condensation, stereochemical intricacies at the C2 and C4 centers, and its utility as a "prodrug" vehicle for intracellular cysteine delivery.
Structural Analysis & Physicochemical Profile
Chemical Identity[2]
-
IUPAC Name: Ethyl 2-(4-bromophenyl)-1,3-thiazolidine-4-carboxylate
-
Molecular Formula: C₁₂H₁₄BrNO₂S
-
Molecular Weight: 316.21 g/mol
-
Core Scaffold: Thiazolidine ring (saturated 5-membered ring with S and N).
Stereochemistry and Isomerism
The molecule possesses two chiral centers:[1]
-
C4 Position: Derived from L-Cysteine, this center retains the (R) configuration (assuming natural L-Cysteine starting material).
-
C2 Position: Created during the ring-closure condensation. This center is labile and typically exists as an equilibrium mixture of (2R, 4R) and (2S, 4R) diastereomers.
-
Cis-Isomer (2R, 4R): The C2-aryl group and C4-carboxylate are on the same face. Often thermodynamically favored in non-polar solvents due to steric relief.
-
Trans-Isomer (2S, 4R): The substituents are on opposite faces.
Physicochemical Properties (Calculated)
| Property | Value | Relevance |
| LogP | ~3.2 - 3.5 | Moderate lipophilicity; good membrane permeability. |
| TPSA | ~64 Ų | Favorable for oral bioavailability (Rule of 5 compliant). |
| H-Bond Donors | 1 (NH) | Critical for active site binding. |
| H-Bond Acceptors | 3 (N, O, S) | Interaction points for biological targets. |
| Rotatable Bonds | 4 | Flexible ethyl ester tail and phenyl rotation. |
Synthetic Methodology
Retrosynthetic Analysis
The synthesis relies on the condensation of an
Reaction Mechanism Visualization
The following diagram illustrates the condensation pathway and the equilibrium between the open-chain imine and the closed thiazolidine ring.
Figure 1: Mechanism of thiazolidine ring formation via condensation.
Experimental Protocol
Objective: Synthesis of Ethyl 2-(4-bromophenyl)thiazolidine-4-carboxylate (Scale: 10 mmol).
Reagents:
-
L-Cysteine ethyl ester hydrochloride (1.85 g, 10 mmol)
-
4-Bromobenzaldehyde (1.85 g, 10 mmol)
-
Triethylamine (Et₃N) or Sodium Acetate (1.2 eq)
-
Solvent: Ethanol (Abs.) or Methanol[3]
-
Catalyst: Molecular sieves (optional, for water removal)
Step-by-Step Procedure:
-
Preparation: Dissolve L-Cysteine ethyl ester HCl in anhydrous ethanol (25 mL) in a round-bottom flask.
-
Neutralization: Add Triethylamine (1.4 mL, 10 mmol) dropwise to neutralize the HCl salt. Stir for 10 minutes at room temperature.
-
Addition: Add 4-Bromobenzaldehyde (1.0 eq) to the solution. The mixture typically turns slightly yellow.
-
Reaction: Stir the reaction mixture at room temperature for 6–12 hours.
-
Note: Refluxing (60°C) can accelerate the reaction but may alter the cis/trans diastereomeric ratio.
-
-
Work-up: Evaporate the solvent under reduced pressure. Dissolve the residue in Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).
-
Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
-
Purification: The crude product is often an oil or low-melting solid. Recrystallization from Ethanol/Ether or flash chromatography (Hexane:EtOAc 4:1) yields the pure title compound.[4]
Spectroscopic Characterization
To validate the structure, researchers should look for specific diagnostic signals. The diastereomers (cis/trans) will show distinct shifts.
Proton NMR (¹H NMR, 400 MHz, CDCl₃)
| Proton Environment | Chemical Shift ( | Multiplicity | Notes |
| Ar-H (Phenyl) | 7.40 – 7.50 | Multiplet | Characteristic of 4-bromophenyl system (AA'BB'). |
| C2-H (Thiazolidine) | 5.50 – 5.80 | Singlet/Doublet | Diagnostic Peak. Shift varies between diastereomers. |
| C4-H (Thiazolidine) | 3.90 – 4.20 | DD or Multiplet | Coupled to C5 protons. |
| C5-H (Methylene) | 3.10 – 3.40 | Multiplet | Diastereotopic protons ( |
| OCH₂ (Ester) | 4.20 – 4.30 | Quartet | Ethyl ester methylene. |
| CH₃ (Ester) | 1.25 – 1.35 | Triplet | Ethyl ester methyl. |
Mass Spectrometry (ESI-MS)[5]
-
[M+H]⁺: Calculated: 316.0/318.0 (Br isotope pattern).
-
Fragmentation: Loss of the ethyl ester group (-73 Da) and retro-cyclization (loss of aldehyde) are common fragmentation pathways.
Therapeutic Potential & Applications[6][7][8]
Cysteine Prodrug Mechanism
Thiazolidine-4-carboxylates function as "masked" forms of cysteine. The ring is stable at physiological pH but hydrolyzes slowly to release free L-cysteine and the corresponding aldehyde.
-
Advantage: Free L-cysteine oxidizes rapidly to cystine (insoluble) in the bloodstream. The thiazolidine ring protects the thiol group, and the ethyl ester enhances lipophilicity, allowing the molecule to cross the blood-brain barrier (BBB) or cell membranes before hydrolyzing to release the active antioxidant.
Biological Activity[3][7][8][9][10]
-
Neuroprotection: Derivatives of this class are investigated for restoring glutathione (GSH) levels in neurons, protecting against oxidative stress in models of ischemia or neurodegeneration.
-
Anticancer: 2-Arylthiazolidines have shown antiproliferative activity against prostate and melanoma cell lines.[1] The 4-bromophenyl moiety often enhances potency compared to the unsubstituted phenyl ring due to halogen bonding interactions in the binding pocket.
-
Antimicrobial: The scaffold exhibits activity against Gram-positive bacteria (S. aureus) by interfering with bacterial cell wall synthesis or metabolic pathways.
SAR (Structure-Activity Relationship) Visualization
Figure 2: Structure-Activity Relationship (SAR) highlights.
References
-
Gududuru, V., et al. (2005). "Discovery of 2-arylthiazolidine-4-carboxylic acid amides as a new class of cytotoxic agents for prostate cancer."[5] Journal of Medicinal Chemistry. Link
-
Nagamatsu, T., et al. (1982). "2-Substituted thiazolidine-4(R)-carboxylic Acids as Prodrugs of L-cysteine." Chemical & Pharmaceutical Bulletin. Link
-
Wlodek, L. (2002). "The reaction of sulfhydryl groups with carbonyl compounds: biological implications." Acta Biochimica Polonica. Link
-
BenchChem. (2025).[2] "Optimizing reaction conditions for the condensation of L-cysteine with aldehydes." BenchChem Technical Guides. Link
-
Kotil, T., et al. (2024). "Ultrastructural effects of (4S)-2-(4-Hydroxy-3-Methoxyphenyl) Thiazolidine-4-carboxylic acid on zebrafish testicular tissue." Nanobioletters. Link
Sources
- 1. Synthesis, in vitro structure-activity relationship, and in vivo studies of 2-arylthiazolidine-4-carboxylic acid amides as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. nanobioletters.com [nanobioletters.com]
- 4. Crystal structure of ethyl 2-(2-{1-[N-(4-bromophenyl)-2-oxo-2-phenylacetamido]-2-tert-butylamino-2-oxoethyl}-1H-pyrrol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Discovery of 2-arylthiazolidine-4-carboxylic acid amides as a new class of cytotoxic agents for prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
